2-Amino-4-(2,3-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-4-(2,3-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carbonitrile
• InChI: InChI=1S/C18H16N2O6/c1-23-13-5-3-4-10(15(13)24-2)14-11(7-19)18(20)26-16-12(22)6-9(8-21)25-17(14)16/h3-6,14,21H,8,20H2,1-2H3
• InChI Key: AVIXJDLTQHEYMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N
• Molecular Formula: C18H16N2O6
• Molecular Weight: 356.3 g/mol

Description

2-Amino-4-(2,3-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile is a useful research compound. Its molecular formula is C18H16N2O6 and its molecular weight is 356.3g/mol. The purity is usually 95%.
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Scientific Research Applications

Green Synthesis and Antibacterial Properties

• A study by Memar et al. (2020) involved the green synthesis of pyrano[3,2-b]pyran derivatives, including the mentioned compound, using nano Si–Mg–fluorapatite as a catalyst. The derivatives showed promising antibacterial properties against gram-positive and gram-negative bacteria, comparable to Penicillin and Tetracycline, and exhibited notable antioxidant activity (Memar, Khazdooz, Zarei, & Abbaspourrad, 2020).

Efficient Synthesis Methods

• Sadeghi, Nezhad, and Hashemian (2014) reported a synthesis method using nano-silica sulfuric acid (SiO2–OSO3H nanoparticles) to produce derivatives of this compound in water. This method offers improved yields and demonstrates the versatility of the compound in chemical synthesis (Sadeghi, Farokhi Nezhad, & Hashemian, 2014).

Structural Analysis and Crystallography

• The compound has been the subject of crystallographic studies, revealing details about its structure and stability. Sharma et al. (2015) synthesized and determined the crystal structure of related carbonitrile compounds, providing insights into their molecular conformations and hydrogen bonding patterns (Sharma, Banerjee, Brahmachari, Kant, & Gupta, 2015).

Photovoltaic Properties and Applications

• The photovoltaic properties of certain derivatives have been explored, with potential applications in organic–inorganic photodiode fabrication. Zeyada, El-Nahass, and El-Shabaan (2016) studied the electrical properties of thin films made from these compounds, highlighting their suitability for use in photodiodes (Zeyada, El-Nahass, & El-Shabaan, 2016).

Green Chemistry Applications

• Aghbash, Pesyan, and Notash (2018) developed a clean synthesis method for a group of novel 2-amino-4,8-dihydropyrano[3,2-b]pyran-3-carbonitriles. This method demonstrates the environmental advantages of using green solvents like ethanol in the synthesis of these compounds (Aghbash, Pesyan, & Notash, 2018).

Electrocatalytic Multicomponent Assembling

• Vafajoo et al. (2014) described an efficient procedure for obtaining 2-amino-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile derivatives through an electrocatalytic multicomponent transformation. This highlights the compound's versatility in various chemical synthesis techniques (Vafajoo, Veisi, Maghsoodlou, & Ahmadian, 2014).